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Compound of Interest

Compound Name: 4-Amino-7-bromoquinoline

Cat. No.: B1270905 Get Quote

An In-depth Technical Guide to 4-Amino-7-bromoquinoline

This guide provides a comprehensive overview of the chemical and physical properties of 4-
Amino-7-bromoquinoline, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Information
4-Amino-7-bromoquinoline is an organic compound featuring a quinoline scaffold substituted

with a bromine atom at the 7-position and an amino group at the 4-position.[1] Its structure

lends it to applications in medicinal chemistry and chemical biology.[1]

Quantitative Molecular Data
The fundamental molecular properties of 4-Amino-7-bromoquinoline are summarized below.

Property Value Source

Molecular Formula C₉H₇BrN₂ [1][2]

Molecular Weight 223.07 g/mol [1][2]

IUPAC Name 7-bromoquinolin-4-amine [1]

CAS Number 65340-74-1 [2]
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Experimental Protocols
Detailed, step-by-step synthesis protocols for 4-Amino-7-bromoquinoline are not widely

available in open-source scientific literature.[1] However, it is presumed to be synthesized

through established chemical methodologies for the functionalization of quinoline ring systems,

involving the introduction of amino and bromo substituents.[1]

Logical Relationship Diagram
The following diagram illustrates the relationship between the structural components of 4-
Amino-7-bromoquinoline and its potential applications.

Structural features and potential applications of 4-Amino-7-bromoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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